Methyl 2-({1-oxo-4-[(2-thienylsulfonyl)imino]-1,4-dihydro-2-naphthalenyl}amino)benzoate

• Molecular Formula: C22H16N2O5S2
• Molecular Weight: 452.5 g/mol
• IUPAC Name: methyl 2-[[(4Z)-1-oxo-4-thiophen-2-ylsulfonyliminonaphthalen-2-yl]amino]benzoate
• InChI: InChI=1S/C22H16N2O5S2/c1-29-22(26)16-9-4-5-10-17(16)23-19-13-18(14-7-2-3-8-15(14)21(19)25)24-31(27,28)20-11-6-12-30-20/h2-13,23H,1H3/b24-18-
• InChI Key: SQTXZQUPJDPRBX-MOHJPFBDSA-N
• Isomeric SMILES: COC(=O)C1=CC=CC=C1NC2=C/C(=N/S(=O)(=O)C3=CC=CS3)/C4=CC=CC=C4C2=O
• SMILES: COC(=O)C1=CC=CC=C1NC2=CC(=NS(=O)(=O)C3=CC=CS3)C4=CC=CC=C4C2=O

Description

Methyl 2-({1-oxo-4-[(2-thienylsulfonyl)imino]-1,4-dihydro-2-naphthalenyl}amino)benzoate is a chemical compound with potential applications in scientific research. This compound is also known as MTSEA-benzoate and is commonly used as a reagent in biochemistry and molecular biology experiments. The purpose of

Mechanism of Action

MTSEA-benzoate reacts with cysteine residues in proteins through a thiol-disulfide exchange reaction. The resulting modification can alter the structure and function of the protein. The exact mechanism of action of MTSEA-benzoate depends on the specific protein being studied and the site of modification.
Biochemical and Physiological Effects:
MTSEA-benzoate can have a range of biochemical and physiological effects depending on the protein being studied and the site of modification. In some cases, modification of cysteine residues can enhance protein activity or stability. In other cases, modification can inhibit protein activity or cause protein degradation. The effects of MTSEA-benzoate on protein function and stability can be studied using a range of biochemical and biophysical techniques.

Advantages and Limitations for Lab Experiments

MTSEA-benzoate has several advantages for use in lab experiments. It is a well-established reagent with a known synthesis method and mechanism of action. It is also relatively stable and can be stored for long periods of time. However, there are also limitations to the use of MTSEA-benzoate. It can be difficult to control the site of modification in some proteins, and the effects of modification can be unpredictable. Additionally, the effects of MTSEA-benzoate on protein function and stability may not be representative of the effects of other cysteine-modifying agents.

Future Directions

There are several future directions for research on MTSEA-benzoate. One area of interest is the development of new methods for controlling the site of modification in proteins. This could involve the use of site-directed mutagenesis or the development of new reagents that can selectively modify specific cysteine residues. Another area of interest is the study of the effects of MTSEA-benzoate on protein-protein interactions. This could involve the use of techniques such as co-immunoprecipitation or fluorescence resonance energy transfer. Finally, there is potential for the development of new therapeutic agents based on the mechanism of action of MTSEA-benzoate. This could involve the development of compounds that selectively modify specific cysteine residues in disease-related proteins.

Synthesis Methods

MTSEA-benzoate can be synthesized by reacting 2-aminobenzoic acid with methyl 2-bromoacetate in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with 2-thiophenesulfonyl chloride to form the final product. The synthesis method for MTSEA-benzoate is well-established and has been described in several research papers.

Scientific Research Applications

MTSEA-benzoate is commonly used as a reagent in biochemistry and molecular biology experiments. It is a thiol-reactive compound that can modify cysteine residues in proteins. This modification can be used to study protein structure, function, and interactions. MTSEA-benzoate can also be used to study the effects of cysteine modification on protein activity and stability.